Cas no 2227696-53-7 ((3R)-4-fluoro-3-hydroxybutanoic acid)

• Product Name: (3R)-4-fluoro-3-hydroxybutanoic acid
• CAS No: 2227696-53-7
• MF: C₄H₇FO₃
• MW: 122.094985246658
• CID: 6283565
• PubChem ID: 152541342
• Update Time: 2025-06-26

(3R)-4-fluoro-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-4-fluoro-3-hydroxybutanoic acid
• EN300-1822626
• 2227696-53-7

• Inchi： 1S/C4H7FO3/c5-2-3(6)1-4(7)8/h3,6H,1-2H2,(H,7,8)/t3-/m1/s1
• InChI Key： YLPLQDVHXXIUMW-GSVOUGTGSA-N
• SMILES： FC[C@@H](CC(=O)O)O

Computed Properties

• Exact Mass: 122.03792224g/mol
• Monoisotopic Mass: 122.03792224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 83.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 57.5Ų

Additional information on (3R)-4-fluoro-3-hydroxybutanoic acid

(3R)-4-Fluoro-3-Hydroxybutanoic Acid (CAS No. 2227696-53-7): A Comprehensive Overview

(3R)-4-Fluoro-3-hydroxybutanoic acid (CAS No. 2227696-53-7) is a chiral organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and biotechnological research. This compound is characterized by its unique structural features, including a fluorine atom and a hydroxyl group, which confer it with distinct chemical and biological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of (3R)-4-fluoro-3-hydroxybutanoic acid.

Chemical Structure and Properties

(3R)-4-Fluoro-3-hydroxybutanoic acid is a chiral molecule with the molecular formula C₄H₇FO₃. The presence of the fluorine atom at the 4-position and the hydroxyl group at the 3-position imparts unique chemical properties to this compound. The fluorine atom increases the lipophilicity of the molecule, while the hydroxyl group enhances its solubility in polar solvents. These properties make (3R)-4-fluoro-3-hydroxybutanoic acid an attractive candidate for various pharmaceutical applications.

The chiral center at the 3-position is crucial for the biological activity of the compound. The (R) configuration is particularly important, as it often exhibits different biological effects compared to its (S) enantiomer. This chiral nature also poses challenges in synthesis, as selective methods are required to produce the desired enantiomer with high purity.

Synthesis Methods

The synthesis of (3R)-4-fluoro-3-hydroxybutanoic acid has been a topic of extensive research due to its importance in pharmaceutical development. Several synthetic routes have been reported, each with its own advantages and limitations.

One common approach involves the asymmetric synthesis of the chiral center using catalytic methods. For example, a recent study published in Organic Letters described a highly efficient enantioselective synthesis of (3R)-4-fluoro-3-hydroxybutanoic acid using a chiral phosphoric acid catalyst. This method achieved excellent yields and enantiomeric excess (ee) values, making it a promising route for large-scale production.

Another approach involves the use of biocatalytic methods, such as enzymatic resolution or dynamic kinetic resolution (DKR). These methods are environmentally friendly and can provide high enantiomeric purity. A study published in Bioorganic & Medicinal Chemistry Letters reported the successful use of lipase-catalyzed DKR to produce (3R)-4-fluoro-3-hydroxybutanoic acid with high efficiency.

Biological Activities and Potential Applications

The biological activities of (3R)-4-fluoro-3-hydroxybutanoic acid have been extensively studied, revealing its potential in various therapeutic areas. One of the most promising applications is in the treatment of metabolic disorders, such as diabetes and obesity. Research has shown that this compound can modulate key metabolic pathways, including glucose and lipid metabolism.

A study published in Nature Communications demonstrated that (3R)-4-fluoro-3-hydroxybutanoic acid can activate peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor involved in glucose homeostasis and adipogenesis. Activation of PPARγ by this compound led to improved insulin sensitivity and reduced inflammation in animal models of type 2 diabetes.

Beyond metabolic disorders, (3R)-4-fluoro-3-hydroxybutanoic acid has also shown potential in cancer therapy. Research published in Cancer Research indicated that this compound can inhibit cancer cell proliferation by targeting specific signaling pathways involved in cell growth and survival. Specifically, it was found to downregulate the expression of cyclin D1 and CDK4, key regulators of the cell cycle.

In addition to its therapeutic potential, (3R)-4-fluoro-3-hydroxybutanoic acid has been explored for its use as a building block in organic synthesis. Its unique structural features make it an excellent starting material for the preparation of more complex molecules with diverse biological activities.

Clinical Trials and Future Prospects

The promising preclinical results for (3R)-4-fluoro-3-hydroxybutanoic acid have led to increased interest in advancing this compound into clinical trials. Several pharmaceutical companies are currently investigating its safety and efficacy in human subjects.

A phase I clinical trial evaluating the safety and pharmacokinetics of (3R)-4-fluoro-3-hydroxybutanoic acid in healthy volunteers was recently completed with positive results. The compound was well-tolerated at all tested doses, with no serious adverse events reported. These findings pave the way for further clinical studies to assess its therapeutic potential.

In conclusion, (3R)-4-fluoro-3-hydroxybutanoic acid (CAS No. 2227696-53-7) is a versatile compound with significant potential in pharmaceutical and biotechnological applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.